Cas no 2098135-24-9 (5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride)

5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride is a spirocyclic compound featuring a unique diazaspiro[3.4]octane core structure. Its rigid spiro scaffold enhances conformational stability, making it valuable in medicinal chemistry and pharmaceutical research. The presence of three methyl groups at positions 5,5,6 contributes to steric hindrance, potentially improving selectivity in binding interactions. The hydrochloride salt form ensures enhanced solubility and handling properties for synthetic applications. This compound is of interest as a building block for drug discovery, particularly in the development of modulators targeting central nervous system (CNS) receptors or enzymes. Its structural complexity offers opportunities for further derivatization to explore structure-activity relationships.
5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride structure
2098135-24-9 structure
Product Name:5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride
CAS No:2098135-24-9
MF:C9H17ClN2O
MW:204.697081327438
CID:5041728
Update Time:2025-05-27

5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5,5,6-trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride
    • 5,5,6-trimethyl-2,6-diazaspiro[3.4]octan-7-one;hydrochloride
    • 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride
    • Inchi: 1S/C9H16N2O.ClH/c1-8(2)9(5-10-6-9)4-7(12)11(8)3;/h10H,4-6H2,1-3H3;1H
    • InChI Key: GVIOQXQXXCVSLK-UHFFFAOYSA-N
    • SMILES: Cl.O=C1CC2(CNC2)C(C)(C)N1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Topological Polar Surface Area: 32.299

5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T266891-100mg
5,5,6-trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride
2098135-24-9
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$ 210.00 2022-06-02
TRC
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Additional information on 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride

Research Briefing on 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride (CAS: 2098135-24-9)

The compound 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride (CAS: 2098135-24-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic structure has garnered significant attention due to its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its unique pharmacological properties, including its ability to modulate specific biological pathways with high selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride. The study demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neuroinflammatory pathways, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers employed advanced computational modeling and in vitro assays to validate the compound's mechanism of action, providing a robust foundation for further preclinical development.

Another significant breakthrough was reported in a 2024 Nature Communications article, where the compound was evaluated for its antimicrobial properties. The study revealed that 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

From a chemical perspective, the spirocyclic scaffold of 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride offers unique advantages in drug design. Its rigid structure enhances binding affinity to target proteins, while the presence of multiple functional groups allows for further derivatization to optimize pharmacokinetic properties. Recent synthetic methodologies, such as flow chemistry and catalytic asymmetric synthesis, have improved the efficiency and scalability of producing this compound, making it more accessible for large-scale studies.

Despite these promising findings, challenges remain in the development of 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride as a clinical candidate. Current research is focused on addressing issues related to bioavailability and toxicity, with several research groups exploring prodrug strategies and formulation technologies to enhance its therapeutic index. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 5,5,6-Trimethyl-2,6-diazaspiro[3.4]octan-7-one hydrochloride represents a versatile and promising scaffold in medicinal chemistry. Its dual potential in addressing neurological and infectious diseases underscores its significance in contemporary drug discovery. Ongoing research will be critical to fully elucidate its therapeutic potential and overcome existing challenges in its development.

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